Cas no 130430-97-6 (Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-)
130430-97-6 structure
Product Name:Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-
CAS No:130430-97-6
MF:C22H24F6N2O
MW:446.429186820984
CID:195296
PubChem ID:353135
Update Time:2025-04-19
Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-
- Pungiolide A
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]fu...
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethy
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(5'H)-[2H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-1'a,3,3',3a,3'a,4,4
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(5'H)-[2H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-1'a,3,3',3a,3'a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-(3-oxo-1-butenyl)-,[3aR-[3aa,4aa,6b[1'aR*(E),2'R*,3'aS*,6'aR*,7'aR*],8ab,9b,10aa]]-
- Pungiolide B
- NSC600304
- NSC-600304
- PD117837
- 1-(3-(Trifluoromethyl)benzyl)-4-(2-((3-(trifluoromethyl)benzyl)oxy)ethyl)piperazine
- 130430-97-6
- 3-(Trifluoromethyl)benzyl 2-(4-(3-(trifluoromethyl)benzyl)-1-piperazinyl)ethyl ether
- CHEMBL1999684
- Pungiolide-A
- NCI60_004492
- 1-[2-[[3-(trifluoromethyl)phenyl]methoxy]ethyl]-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine
-
- Inchi: 1S/C22H24F6N2O/c23-21(24,25)19-5-1-3-17(13-19)15-30-9-7-29(8-10-30)11-12-31-16-18-4-2-6-20(14-18)22(26,27)28/h1-6,13-14H,7-12,15-16H2
- InChI Key: UDKDJEBYTLAKEE-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CN1CCN(CCOCC2C=CC=C(C(F)(F)F)C=2)CC1)(F)F
Computed Properties
- Exact Mass: 446.17928237g/mol
- Monoisotopic Mass: 446.17928237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 15.7Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 429.1±40.0 °C at 760 mmHg
- Flash Point: 213.3±27.3 °C
- Solubility: Very slightly soluble (0.36 g/l) (25 º C),
- Vapor Pressure: No data available
Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1073-5mg |
Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- |
130430-97-6 | HPLC≥98% | 5mg |
¥3600元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P77240-5mg |
Pungiolide A |
130430-97-6 | 5mg |
¥2948.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn5796-5mg |
Pungiolide A |
130430-97-6 | 98% | 5mg |
¥8190.00 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P934811-5mg |
Pungiolide A |
130430-97-6 | ≥98% | 5mg |
¥4,320.00 | 2022-08-31 |
Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
130430-97-6 (Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-) Related Products
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